N-(3-(dimethylamino)propyl)-3-fluoro-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-3-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C19H19F2N3OS.ClH/c1-23(2)9-4-10-24(18(25)13-5-3-6-14(20)11-13)19-22-16-8-7-15(21)12-17(16)26-19;/h3,5-8,11-12H,4,9-10H2,1-2H3;1H
• InChI Key: KWGYIIZWQPRLBQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)C3=CC(=CC=C3)F.Cl
• Molecular Formula: C19H20ClF2N3OS
• Molecular Weight: 411.9 g/mol

Description

N-(3-(dimethylamino)propyl)-3-fluoro-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C19H20ClF2N3OS and its molecular weight is 411.9. The purity is usually 95%.
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Scientific Research Applications

Copolymerization in Toluene

This compound has been studied in the context of radical copolymerizations. Specifically, it has been copolymerized with n-dodecyl acrylate (DA) or n-dodecyl methacrylate (DMA) in toluene at 70 °C. Interestingly, the total initial concentration of monomers significantly influences the composition and compositional heterogeneity of the resulting copolymers. .

Post-Fixation and Crosslinking of RNAs

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDAC) is used for post-fixation and crosslinking of small ribonucleic acid (RNAs) species from formalin-fixed paraffin-embedded (FFPE) tissues. .

Formation of Bioconjugates

EDAC has been utilized for the formation of bioconjugates. For instance:

• .

Hydrogel Synthesis for Drug Delivery

N-[3-(Dimethylamino)propyl]methacrylamide (DMAPMA) serves as a monomer to synthesize self-healing pH-responsive P(DMAPMA-stat-DAA) hydrogels. .

Gene Delivery Vector

Due to its cationic nature, DMAPMA can complex with nucleic acids and facilitate their intracellular delivery. .

Mechanism of Action

Target of Action

The primary targets of N-(3-(dimethylamino)propyl)-3-fluoro-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride are the cyclooxygenase enzymes, specifically COX-1 and COX-2 . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins .

Mode of Action

This compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing the inflammatory response .

Biochemical Pathways

The affected pathway is the arachidonic acid pathway. Under normal conditions, COX-1 and COX-2 enzymes convert arachidonic acid to prostaglandins. The inhibition of these enzymes by n-(3-(dimethylamino)propyl)-3-fluoro-n-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride disrupts this process, leading to a decrease in prostaglandin production .

Result of Action

The molecular and cellular effects of the compound’s action result in a reduction of the inflammatory response. By inhibiting the COX enzymes, the production of prostaglandins is decreased, leading to a reduction in inflammation .